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Compound of Interest

Compound Name: 7-Bromobicyclo[2.2.1]heptane

Cat. No.: B083453

This guide provides essential safety and logistical information for the proper disposal of 7-
Bromobicyclo[2.2.1]heptane, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling and
compliant disposal of this compound.

Hazard and Safety Information

7-Bromobicyclo[2.2.1]heptane is classified with several hazards that necessitate careful
handling and the use of appropriate personal protective equipment (PPE).

Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.[1]

o Causes serious eye irritation.
Eye Irritation H319

[1]

: I May cause respiratory
Respiratory Irritation H335

irritation.[1]

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]
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o Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious
clothing.[2]

o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if
irritation is experienced.[2]

Disposal Protocol

The primary and mandated procedure for the disposal of 7-Bromobicyclo[2.2.1]heptane is to
engage a licensed professional waste disposal service.[3] Do not attempt to dispose of this
chemical through standard laboratory drains or as regular waste.

Step-by-Step Disposal Workflow:
e Material Collection:

o Ensure all waste containing 7-Bromobicyclo[2.2.1]heptane, including unused product
and contaminated materials (e.g., pipette tips, gloves, bench paper), is collected in a
designated and properly labeled waste container.

o The container must be suitable for halogenated organic compounds, in good condition,
and have a secure, tightly closing lid.

o Labeling:

o Clearly label the waste container with "Waste: 7-Bromobicyclo[2.2.1]heptane” and
include the appropriate hazard symbols (e.g., irritant).

o Indicate the approximate quantity of the waste.
o Storage:

o Store the sealed waste container in a well-ventilated, designated chemical waste storage
area.[2]

o The storage area should be secure and accessible only to authorized personnel.[2]

o Keep the container away from incompatible materials.
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e Engage a Licensed Waste Disposal Company:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup by a licensed and approved chemical waste disposal company.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for 7-
Bromobicyclo[2.2.1]heptane.

o Follow all institutional and regulatory procedures for waste manifest and handover.
e Decontamination:

o Thoroughly decontaminate any non-disposable equipment that has come into contact with
7-Bromobicyclo[2.2.1]heptane using an appropriate solvent and cleaning procedure.

o Collect any contaminated cleaning materials for disposal as chemical waste.

Disposal Workflow Diagram
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Caption: Logical workflow for the safe and compliant disposal of 7-
Bromobicyclo[2.2.1]heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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